Tert-butyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate

• IUPAC Name: tert-butyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)8-5-4-6-14-7-12-13-9(8)14/h7-8H,4-6H2,1-3H3
• InChI Key: KSOXGFJQLMIPLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCCN2C1=NN=C2
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

“Tert-butyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate” is a compound that belongs to the class of triazolopyrazines. It is a white solid with a melting point of 67-68°C. The compound is part of a focused small molecule library of 5,6,7,8-tetrahydro [1,2,4]triazolo- [4,3-a]pyrazines, which are considered important in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of this compound involves approaches toward medicinal chemistry relevant building blocks based on the [1,2,4]triazolo [4,3- a ]pyrazine platform. These methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.

Molecular Structure Analysis

The molecular structure of “Tert-butyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate” is characterized by the presence of a triazolopyrazine ring. The empirical formula of the compound is C10H16N4O2, and it has a molecular weight of 224.26.

Chemical Reactions Analysis

The compound is part of a small library of triazolopyrazines with a variety of substituents in position 3. The potential of further synthetic application of the library members for medicinally oriented synthesis has been shown.

Physical And Chemical Properties Analysis

“Tert-butyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate” is a white solid with a melting point of 67-68°C. The compound has an empirical formula of C10H16N4O2 and a molecular weight of 224.26.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The piperazine-fused triazoles, including Tert-butyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate, serve as valuable building blocks in medicinal chemistry. Researchers have elaborated on approaches to synthesize derivatives of this compound from readily available reagents. These derivatives form a small library of triazolopyrazines with different substituents at position 3. .

Cholesterol-Lowering Drugs Synthesis

. These drugs are widely used to manage hypercholesterolemia and reduce the risk of cardiovascular diseases.

Antibacterial Agents

Infectious diseases remain a global health challenge, necessitating the development of potent antimicrobial agents. Researchers have explored novel triazolo[4,3-a]pyrazines for their antibacterial activity. .

Oxacyclic Ketone-Fused Isoxazoles/ Isoxazolines

Tert-butyl nitrite-induced radical nitrile oxidation leads to the synthesis of 6/7/8-membered oxacyclic ketone-fused isoxazoles/isoxazolines. .

X-Ray Powder Diffraction Studies

Researchers use X-ray powder diffraction (XRD) to analyze the crystal lattice structure of materials. .

Privileged Motifs in Medicinal Chemistry

The 1,2,4-triazole and piperazine moieties within our compound have been recognized as “privileged motifs” in medicinal chemistry. These core structures provide platforms for derivatization, leading to the discovery of novel receptor agonists and antagonists. .

Mechanism of Action

While the specific mechanism of action for this compound is not explicitly mentioned in the search results, compounds in the same class have been found to exhibit antibacterial activities. For instance, some triazolo [4,3- a ]pyrazine derivatives have shown moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains.

Future Directions

The development of new compounds with excellent antibacterial activity is one of the most challenging tasks in the antibacterial field. The potential of further synthetic application of the library members, including “Tert-butyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate”, for medicinally oriented synthesis has been shown. This suggests that there could be future research directions in exploring the antibacterial properties of these compounds and their potential applications in medicine.